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Compound of Interest

Compound Name: MY-1076

Cat. No.: B12375358 Get Quote

Audience: Researchers, scientists, and drug development professionals. Disclaimer: The

compound "MY-1076" is not a recognized pharmaceutical agent. The information provided

herein pertains to the industrial chemical Antioxidant 1076 (also known as Irganox 1076), a

hindered phenolic antioxidant used for polymer stabilization. This guide is structured to meet

the user's format requirements but is based on the properties and synthesis of this industrial

chemical.

Discovery and Background
Antioxidant 1076, chemically known as octadecyl 3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionate, is a high-molecular-weight, sterically hindered phenolic antioxidant.

[1] It was developed to protect organic materials, such as plastics, elastomers, and adhesives,

against thermo-oxidative degradation.[1] Unlike simpler phenolic antioxidants like butylated

hydroxytoluene (BHT), Antioxidant 1076 offers lower volatility, making it highly suitable for high-

temperature processing of polymers like polyethylene and polypropylene.[2] Its development

was a significant advancement in polymer stabilization, providing excellent color retention and

long-term stability.[1] The molecule's design incorporates a sterically hindered phenol group,

which is the active antioxidant moiety, and a long octadecyl (C18) tail. This long alkyl chain

enhances its compatibility with polymer matrices and reduces its volatility and extractability.[1]

[2]

Physicochemical Properties
The physical and chemical properties of Antioxidant 1076 are summarized in the tables below.
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Table 1: General Properties

Property Value Reference

Chemical Name
Octadecyl 3-(3,5-di-tert-butyl-

4-hydroxyphenyl)propionate
[2]

Common Names
Antioxidant 1076, Irganox

1076, Anox PP18
[2]

CAS Number 2082-79-3 [2]

Molecular Formula C₃₅H₆₂O₃ [2]

Molecular Weight 530.86 g/mol

Appearance White, fine granules or powder [1]

Table 2: Physical and Chemical Characteristics

Property Value Reference

Melting Point 50-55 °C [3]

Flashpoint 273 °C [3]

Solubility
Low in water (2.85 µg/L),

soluble in organic solvents
[2]

Volatility Low [1]

Synthesis of Antioxidant 1076
The synthesis of Antioxidant 1076 is typically a two-step process involving a Michael addition

followed by a transesterification reaction.[2]

Synthesis Workflow Diagram
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Step 1: Michael Addition
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Caption: Synthesis workflow for Antioxidant 1076.

Detailed Experimental Protocol: Synthesis
Objective: To synthesize Octadecyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate.
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Step 1: Michael Addition

In a reaction vessel, 2,6-di-tert-butylphenol is reacted with methyl acrylate in the presence of

a base catalyst (e.g., sodium methoxide).

The reaction proceeds to form the intermediate, methyl 3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionate.[2]

The intermediate is isolated for the next step.

Step 2: Transesterification

The intermediate from Step 1 (124.8 g, 0.427 mole) is mixed with octadecyl alcohol (88.8 g,

0.328 mole).[4]

A catalyst, such as monobutyltin oxide (0.13 g, 0.0007 mole), is added to the mixture.[4]

Other catalysts like sulfuric acid or p-toluenesulfonic acid can also be used.

The reaction mixture is heated to a high temperature (e.g., 100-150 °C) under vacuum or

with nitrogen purging to facilitate the removal of the methanol byproduct, which drives the

reaction to completion.

The progress of the reaction is monitored by techniques such as thin-layer chromatography

(TLC) or high-performance liquid chromatography (HPLC).

Step 3: Purification

Upon completion, the reaction mixture is cooled.

If a solid catalyst is used, it can be removed by filtration. For instance, the resulting solution

can be treated with synthetic magnesium silicate at 60°C and then filtered to remove the tin

catalyst.[4]

The final product, Antioxidant 1076, is obtained as a white solid and can be further purified

by recrystallization if necessary.

Key Experimental Analysis Protocols
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The analysis of Antioxidant 1076, particularly its quantification in polymer matrices, is crucial for

quality control and regulatory compliance. Common methods include Thermal Desorption-Gas

Chromatography-Mass Spectrometry (TD-GC-MS) and Fourier Transform Infrared

Spectroscopy (FTIR).

Analytical Workflow: TD-GC-MS

Sample Preparation

TD-GC-MS Analysis

Data Analysis

Polymer Sample (e.g., PE)

Pulverize Sample

Thermal Desorption
(e.g., at 320°C)

Gas Chromatography
(Separation)

Mass Spectrometry
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(m/z 530 for molecular ion)
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Click to download full resolution via product page

Caption: Analytical workflow for Antioxidant 1076 using TD-GC-MS.

Detailed Protocol: TD-GC-MS Analysis
Objective: To identify and quantify Antioxidant 1076 in a polyethylene (PE) sample.[5][6]

Instrumentation: A Multi-Shot Pyrolyzer interfaced directly with a Gas Chromatography-Mass

Spectrometry (GC/MS) system.[5]

Procedure:

Sample Preparation: A known weight of the polyethylene sample containing Antioxidant 1076

is pulverized.[5]

Thermal Desorption (TD): The pulverized sample is placed in a sample cup and introduced

into the pyrolyzer. The sample is heated rapidly to a temperature sufficient to desorb the

antioxidant without pyrolyzing the polymer matrix (e.g., 320 °C).[6][7]

GC Separation: The desorbed analytes are transferred to the GC column. The column

temperature is programmed to separate the components of the mixture.

MS Detection: As components elute from the GC column, they enter the mass spectrometer,

where they are ionized and fragmented. The mass spectrum for Antioxidant 1076 will show a

characteristic molecular ion peak at m/z 530.[6][7]

Quantification: The concentration of Antioxidant 1076 is determined by creating a calibration

curve using standard addition methods or by comparing the peak area of the analyte to that

of known standards.[5]

Detailed Protocol: FTIR Analysis
Objective: To rapidly quantify the concentration of Antioxidant 1076 in a polyethylene sample.[8]

Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer.[8]

Procedure:
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Sample Preparation:

Prepare a series of standard PE samples with known concentrations of Antioxidant 1076.

The antioxidant is typically dissolved in a solvent like toluene, mixed with PE powder, and

then hot-pressed into a film of a specific thickness (e.g., 1 mm).[8][9]

Spectral Acquisition:

Obtain the FTIR spectrum for each standard sample and the unknown sample. The typical

range is 4000 to 400 cm⁻¹.[8]

Data Analysis:

Identify the characteristic absorption peak for Antioxidant 1076, which is the ester carbonyl

(C=O) stretch at approximately 1738 cm⁻¹. The PE matrix has minimal absorption in this

region.[8][10]

Measure the area or height of this characteristic peak for each standard.

Create a standard curve by plotting the peak absorbance against the known

concentrations of Antioxidant 1076.

Measure the absorbance of the characteristic peak in the unknown sample and use the

standard curve to determine its concentration. The linear regression coefficient for this

method is typically high (e.g., 0.97363), with a low relative error.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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